![molecular formula C18H23NO5 B1321206 Benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate CAS No. 672323-13-6](/img/structure/B1321206.png)
Benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate
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Overview
Description
Benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H23NO5 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biocompatible Materials : Research on hyaluronan derivatives, such as ethyl and benzyl hyaluronan esters, has shown promise for clinical applications due to their biological properties. These materials are obtained through chemical modification, such as partial or total esterification, of hyaluronan, a natural polymer. They have varied physico-chemical properties and their biological properties can be significantly affected by the type and extent of chemical esterification, offering a range of polymers with different cell adhesion characteristics (Campoccia et al., 1998).
Catalysis in Organic Synthesis : Copper-mediated systems have been explored for C–N bond-forming reactions involving aromatic, heterocyclic, and aliphatic amines with aryl halides and arylboronic acids. Recyclable copper catalyst systems for such cross-coupling reactions have shown potential for commercial exploitation, highlighting the importance of optimizing catalysts for sustainable and efficient synthesis processes (Kantam et al., 2013).
Supramolecular Chemistry : Benzene-1,3,5-tricarboxamides (BTAs) have garnered interest for their simple structure and self-assembly behavior into one-dimensional rod-like structures stabilized by H-bonding. Their multivalent nature and detailed understanding of their supramolecular interactions make them valuable in nanotechnology, polymer processing, and biomedical applications, demonstrating the potential of carboxamide groups in designing versatile supramolecular systems (Cantekin et al., 2012).
Neurotoxicity of Sunscreen Agents : A review on the neurotoxic effects of common organic sunscreen agents such as benzophenone-3 suggests the potential toxicological nature of certain UV filters. This highlights the importance of investigating the biological effects of chemical compounds used in consumer products, including those with structures similar to the compound , to ensure safety and efficacy (Ruszkiewicz et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO5/c1-2-23-17(21)11-16(20)15-9-6-10-19(12-15)18(22)24-13-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYACXTJMCLJTLN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1CCCN(C1)C(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00610300 |
Source
|
Record name | Benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00610300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
672323-13-6 |
Source
|
Record name | Benzyl 3-(3-ethoxy-3-oxopropanoyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00610300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.